molecular formula C2H4ClNO B057787 Methylaminoformyl chloride CAS No. 6452-47-7

Methylaminoformyl chloride

Cat. No.: B057787
CAS No.: 6452-47-7
M. Wt: 93.51 g/mol
InChI Key: GRRYSIXDUIAUGY-UHFFFAOYSA-N
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Description

Methylaminoformyl chloride (MAFC) is a widely used synthetic organic compound with a variety of applications in the laboratory, including chemical synthesis and scientific research. It is a colorless liquid with a pungent odor, and is widely used in the production of pharmaceuticals, agrochemicals, and other industrial products. MAFC is also used in the synthesis of a variety of organic compounds, such as amines and amides. In addition, MAFC is used as a reagent in the synthesis of peptides and proteins.

Scientific Research Applications

  • Polymer Chemistry : Methylene diformamide is used as a reagent for introducing the diaminomethylene group into polymers. It has been applied in melt condensation with aromatic carboxylic anhydrides, like pyromellitic anhydride, to produce oligomeric methylene imides (Schindlbauer & Nausner, 1978).

  • Molecular Spectroscopy : Research on methyl formyl chloride oxime, in both gaseous and liquid states, has contributed to understanding the structure and spectral properties of formhydroxamic acid derivatives (Parsons, 1959).

  • Risk Assessment and Toxicology : Methylene chloride, closely related to methylaminoformyl chloride, has been studied for its carcinogenic risk to humans, integrating basic biochemical research and pharmacokinetic studies into risk assessment processes (Clewell, 1995).

  • Pharmaceutical Chemistry : Synthetic pathways involving similar compounds, like the reaction of naphthalen-1-amine with 4-methylbenzenesulfonyl chloride, have been explored for developing potent antibacterial agents (Abbasi et al., 2015).

  • Organic Synthesis : An efficient method to convert alcohols to chlorides using 2,4,6-trichloro[1,3,5]triazine and N,N-dimethyl formamide has been developed, applicable to various types of alcohols, including optically active carbinols (De Luca et al., 2002).

  • Physical Chemistry : Studies on the viscosities of sodium and potassium chlorides and bromides in N-methylformamide have provided insights into the properties of these solutions, contributing to the understanding of electrolyte behavior in organic solvents (Feakins & Lawrence, 1966).

  • Environmental Science : The transformation of herbicides like MCPP and Atrazine under natural aquifer conditions has been studied, revealing their mobility and persistence in sand aquifers, which has implications for environmental safety and pollution control (Agertved et al., 1992).

Safety and Hazards

Methylaminoformyl chloride is harmful if swallowed . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use of personal protective equipment and chemical impermeable gloves is advised .

Mechanism of Action

Target of Action

Methylaminoformyl chloride is primarily used as a reagent in the synthesis of various compounds. It is particularly important in the creation of acylprolinamides, a new class of peptide deformylase inhibitors with in vivo antibacterial activity . It is also used in the synthesis of carbamate derivatives, which are potential dual-binding site acetylcholinesterase inhibitors .

Mode of Action

The mode of action of this compound is largely dependent on its role as a reagent in chemical reactions. It interacts with its targets (other reactants) to form new compounds. For instance, in the synthesis of acylprolinamides, it interacts with other reactants to inhibit peptide deformylase, an enzyme that plays a crucial role in bacterial protein synthesis .

Biochemical Pathways

The exact biochemical pathways affected by this compound are dependent on the specific reactions it is involved in. For example, in the synthesis of acylprolinamides, it affects the pathway of bacterial protein synthesis by inhibiting the enzyme peptide deformylase .

Result of Action

The result of this compound’s action is the formation of new compounds. For instance, it aids in the creation of acylprolinamides, which have antibacterial activity . The exact molecular and cellular effects would depend on the specific compounds it helps synthesize.

Properties

IUPAC Name

N-methylcarbamoyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C2H4ClNO/c1-4-2(3)5/h1H3,(H,4,5)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GRRYSIXDUIAUGY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C2H4ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60214787
Record name Methylcarbamoyl chloride
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

93.51 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

6452-47-7
Record name Methylcarbamoyl chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=6452-47-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Methylcarbamoyl chloride
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Record name 6452-47-7
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Record name Methylcarbamoyl chloride
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Record name Methylcarbamoyl chloride
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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